Cas no 1704960-45-1 ((3S)-3-{(benzyloxy)carbonylamino}-3-(5-chlorothiophen-2-yl)propanoic acid)

• Product Name: (3S)-3-{(benzyloxy)carbonylamino}-3-(5-chlorothiophen-2-yl)propanoic acid
• CAS No: 1704960-45-1
• MF: C₁₅H₁₄ClNO₄S
• MW: 339.793962001801
• CID: 5802687
• PubChem ID: 103667662
• Update Time: 2025-06-08

(3S)-3-{(benzyloxy)carbonylamino}-3-(5-chlorothiophen-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{(benzyloxy)carbonylamino}-3-(5-chlorothiophen-2-yl)propanoic acid
• (3S)-3-{[(benzyloxy)carbonyl]amino}-3-(5-chlorothiophen-2-yl)propanoic acid
• 1704960-45-1
• EN300-1164640

• Inchi： 1S/C15H14ClNO4S/c16-13-7-6-12(22-13)11(8-14(18)19)17-15(20)21-9-10-4-2-1-3-5-10/h1-7,11H,8-9H2,(H,17,20)(H,18,19)/t11-/m0/s1
• InChI Key： KMAFKKFWCPBJKS-NSHDSACASA-N
• SMILES： ClC1=CC=C([C@H](CC(=O)O)NC(=O)OCC2C=CC=CC=2)S1

Computed Properties

• Exact Mass: 339.0332068g/mol
• Monoisotopic Mass: 339.0332068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 104Ų

Additional information on (3S)-3-{(benzyloxy)carbonylamino}-3-(5-chlorothiophen-2-yl)propanoic acid

Research Brief on (3S)-3-{(benzyloxy)carbonylamino}-3-(5-chlorothiophen-2-yl)propanoic acid (CAS: 1704960-45-1)

The compound (3S)-3-{(benzyloxy)carbonylamino}-3-(5-chlorothiophen-2-yl)propanoic acid (CAS: 1704960-45-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of (3S)-3-{(benzyloxy)carbonylamino}-3-(5-chlorothiophen-2-yl)propanoic acid as a key intermediate in the synthesis of novel protease inhibitors. Its unique structural features, including the chlorothiophene moiety and the benzyloxycarbonyl-protected amino group, make it a versatile building block for the development of targeted therapies. Computational modeling and in vitro assays have demonstrated its ability to interact with specific enzymatic targets, suggesting potential applications in treating diseases such as cancer and viral infections.

A 2023 study published in the Journal of Medicinal Chemistry detailed an optimized synthetic route for this compound, achieving high yields and purity. The researchers employed a stereoselective approach to ensure the desired (S)-configuration, which is critical for its biological activity. Additionally, the study explored the compound's stability under various physiological conditions, providing valuable insights for future formulation development.

Further investigations into the mechanism of action revealed that (3S)-3-{(benzyloxy)carbonylamino}-3-(5-chlorothiophen-2-yl)propanoic acid exhibits selective inhibition of certain cysteine proteases. This specificity was confirmed through X-ray crystallography, which showed the compound binding to the active site of the target enzyme. These findings open new avenues for structure-based drug design, particularly in the development of inhibitors for parasitic and inflammatory diseases.

Ongoing research is exploring the derivatization of this compound to enhance its pharmacokinetic properties. Preliminary results from animal studies indicate improved bioavailability when the carboxyl group is esterified, suggesting potential for oral administration. However, further optimization is needed to address challenges related to metabolic stability and tissue distribution.

In conclusion, (3S)-3-{(benzyloxy)carbonylamino}-3-(5-chlorothiophen-2-yl)propanoic acid represents a promising scaffold for medicinal chemistry applications. Its unique structural features and demonstrated biological activity make it a valuable tool for drug discovery. Future research should focus on expanding its therapeutic applications through targeted modifications and comprehensive preclinical evaluations.